Cas no 847783-38-4 (1-(2,4-Difluorobenzenesulfonyl)piperazine)
1-(2,4-Difluorobenzenesulfonyl)piperazine is a fluorinated benzenesulfonyl derivative featuring a piperazine moiety, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of difluorine substituents on the benzene ring improves metabolic stability and lipophilicity, making it valuable for drug development, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise functionalization, enabling tailored modifications for target-specific applications. The compound’s high purity and consistent reactivity ensure reliable performance in coupling reactions and scaffold derivatization, supporting research in medicinal chemistry and material science.
847783-38-4 structure
Product Name:1-(2,4-Difluorobenzenesulfonyl)piperazine
CAS No:847783-38-4
MF:C10H12F2N2O2S
MW:262.276288032532
CID:844267
PubChem ID:4962596
Update Time:2025-06-07
1-(2,4-Difluorobenzenesulfonyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2,4-DIFLUOROPHENYL)SULFONYL]PIPERAZINE
- 1-(2,4-DIFLUORO-BENZENESULFONYL)-PIPERAZINE
- 1-(2,4-difluorophenyl)sulfonylpiperazine
- AKOS009013073
- SR-01000070936
- 847783-38-4
- 1-((2,4-Difluorophenyl)sulfonyl)piperazine
- 1-(2,4-difluorobenzenesulfonyl)piperazine
- (2,4-difluorophenylsulfonyl)piperazine
- EN300-13708
- J-504068
- SR-01000070936-1
- CS-0233916
- BRCOHNLEUVNZPY-UHFFFAOYSA-N
- G76096
- 1-(2,4-Difluorobenzenesulfonyl)piperazine
-
- MDL: MFCD07313039
- Inchi: 1S/C10H12F2N2O2S/c11-8-1-2-10(9(12)7-8)17(15,16)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2
- InChI Key: BRCOHNLEUVNZPY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1F)F)(N1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 262.05875513g/mol
- Monoisotopic Mass: 262.05875513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 57.8Ų
1-(2,4-Difluorobenzenesulfonyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D459305-25mg |
1-(2,4-Difluorobenzenesulfonyl)piperazine |
847783-38-4 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D459305-50mg |
1-(2,4-Difluorobenzenesulfonyl)piperazine |
847783-38-4 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D459305-250mg |
1-(2,4-Difluorobenzenesulfonyl)piperazine |
847783-38-4 | 250mg |
$ 250.00 | 2022-06-05 | ||
| Chemenu | CM314841-1g |
1-((2,4-Difluorophenyl)sulfonyl)piperazine |
847783-38-4 | 95% | 1g |
$429 | 2021-08-18 | |
| Chemenu | CM314841-1g |
1-((2,4-Difluorophenyl)sulfonyl)piperazine |
847783-38-4 | 95% | 1g |
$487 | 2022-09-28 | |
| Enamine | EN300-13708-0.05g |
1-(2,4-difluorobenzenesulfonyl)piperazine |
847783-38-4 | 85% | 0.05g |
$64.0 | 2023-02-09 | |
| Enamine | EN300-13708-0.1g |
1-(2,4-difluorobenzenesulfonyl)piperazine |
847783-38-4 | 85% | 0.1g |
$73.0 | 2023-02-09 | |
| Enamine | EN300-13708-0.25g |
1-(2,4-difluorobenzenesulfonyl)piperazine |
847783-38-4 | 85% | 0.25g |
$103.0 | 2023-02-09 | |
| Enamine | EN300-13708-0.5g |
1-(2,4-difluorobenzenesulfonyl)piperazine |
847783-38-4 | 85% | 0.5g |
$196.0 | 2023-02-09 | |
| Enamine | EN300-13708-1.0g |
1-(2,4-difluorobenzenesulfonyl)piperazine |
847783-38-4 | 85% | 1.0g |
$284.0 | 2023-02-09 |
1-(2,4-Difluorobenzenesulfonyl)piperazine Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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